![molecular formula C9H11NOS B1617387 (2E)-3-(dimethylamino)-1-(3-thienyl)prop-2-en-1-one CAS No. 79571-33-8](/img/structure/B1617387.png)
(2E)-3-(dimethylamino)-1-(3-thienyl)prop-2-en-1-one
Overview
Description
(2E)-3-(Dimethylamino)-1-(3-thienyl)prop-2-en-1-one, or DMAT, is a synthetic compound that has been studied extensively due to its potential applications in pharmaceuticals, biochemistry, and physiology. DMAT has been found to have a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. DMAT has also been found to have a range of biochemical and physiological effects, including the inhibition of enzymes, modulation of ion channels, and modulation of gene expression.
Scientific Research Applications
Enzymatic Reduction and Pharmaceutical Applications
- A study by Zhang et al. (2015) focused on engineering a carbonyl reductase for the enantioselective reduction of β-amino ketones, including 3-(dimethylamino)-1-(2-thienyl)-propan-1-one. The research highlighted its significance as an intermediate in synthesizing antidepressants.
Proton Acceptance in Hydrogen Bonds
- A 2003 study by Pleier et al. found that the carbonyl units of 1-aryl-3-(dimethylamino)prop-2-en-1-ones, due to their electron-donating effects, serve as excellent proton acceptors in intra- and intermolecular hydrogen bonds.
Crystal and Molecular Structure Analysis
- Research by Chruszcz et al. (2002) involved analyzing the crystal structures of compounds closely related to (2E)-3-(dimethylamino)-1-(3-thienyl)prop-2-en-1-one, providing insights into their solid-state interactions and molecular packing.
Electro-Optical Properties
- A study conducted by Irfan et al. (2017) explored the electro-optical properties of chalcone derivatives related to this compound. The research aimed to understand their electronic structure and charge transport properties.
Versatility in Organic Synthesis
- Andersen et al. (2015) reported the use of a similar compound, 3-(dimethylamino)-1-propylamine, in carbohydrate chemistry, highlighting its versatility in deacylation reactions and reagent removals. This study emphasizes the utility of such compounds in organic synthesis processes. SourceThese studies collectively demonstrate the diverse scientific research applications of "this compound", ranging from pharmaceutical synthesis to materials science and organic chemistry.
properties
IUPAC Name |
(E)-3-(dimethylamino)-1-thiophen-3-ylprop-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NOS/c1-10(2)5-3-9(11)8-4-6-12-7-8/h3-7H,1-2H3/b5-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDOOQLDZGMQWQC-HWKANZROSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC(=O)C1=CSC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C/C(=O)C1=CSC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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